Cas no 1578-58-1 (Heptanoic acid,2-fluoro-)

• Product Name: Heptanoic acid,2-fluoro-
• CAS No: 1578-58-1
• MF: C₇H₁₃FO₂
• MW: 148.175326108932
• CID: 117838
• PubChem ID: 18960237
• Update Time: 2025-04-18

Heptanoic acid,2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2-fluoro-
• 2-fluoroheptanoic acid
• SCHEMBL2421634
• DTXSID70596884
• Heptanoic acid, 2-fluoro-
• 1578-58-1
• AKOS006380931
• EN300-7251599
• fluoroheptanoic acid
• 2-fluoro-heptanoic acid
• 2-Fluoroheptanoicacid

• Inchi： 1S/C7H13FO2/c1-2-3-4-5-6(8)7(9)10/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： SZKQQZKIGFBZHS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CCCCC

Computed Properties

• Exact Mass: 148.08999
• Monoisotopic Mass: 148.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3